
safety and handling precautions for 1-Bromo-2-
fluoroethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-2-fluoroethane

Cat. No.: B107303 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-2-fluoroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromo-2-
fluoroethane (CAS No. 762-49-2), a halogenated hydrocarbon utilized in organic synthesis.

Due to its hazardous properties, strict adherence to safety protocols is imperative to mitigate

risks in the laboratory setting.

Chemical and Physical Properties
1-Bromo-2-fluoroethane is a pale yellow, volatile liquid with a typical organohalide odor.[1] Its

key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula C2H4BrF [2]

Molecular Weight 126.96 g/mol [3]

Boiling Point 71-72.5 °C at 760 mmHg [4]

Density 1.7050 g/cm³ [4]

Flash Point -1 °C (30.20 °F) [1]

Vapor Density 4-5 (Air = 1) [1]

Solubility
Soluble in alcohol and ether;

limited solubility in water.
[3][5]

Refractive Index n20/D 1.424 [2]

Toxicological Data
1-Bromo-2-fluoroethane is highly toxic and poses significant health risks upon exposure. It is

classified as fatal if swallowed or in contact with skin.[3]

Metric Value Species Route Source

LD50 5 mg/kg Rat Oral [4]

LD50 >20 mg/kg Rabbit Skin [4]

LCLo 11 ppm/4H Rat Inhalation [4][6]

Hazard Identification and GHS Classification
This substance is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.

Acute Toxicity, Oral 2 H300: Fatal if swallowed.

Acute Toxicity, Dermal 1
H310: Fatal in contact with

skin.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.

Hazardous to the ozone layer 1

H420: Harms public health and

the environment by destroying

ozone in the upper

atmosphere.

Source:[3][7]

Experimental Protocols: Safety and Emergency
Procedures
Given the hazardous nature of 1-Bromo-2-fluoroethane, established protocols for handling

and emergencies are critical.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

further hazards.

Methodology:

Immediate Evacuation and Ventilation: Evacuate all non-essential personnel from the spill

area.[8] Ensure adequate ventilation to dissipate vapors.[1]
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Source of Ignition Control: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1] Use only non-sparking tools.[9]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, chemical splash goggles, and a respirator with a suitable cartridge for organic

vapors.[1][9]

Containment and Absorption: Contain the spill using an inert absorbent material like

vermiculite, sand, or earth.[8]

Collection and Disposal: Carefully collect the absorbed material into a suitable, labeled

container for hazardous waste disposal.[8] Do not allow the substance to enter drains or

waterways.[8]

Decontamination: Decontaminate the spill area thoroughly with a suitable cleaning agent.

Reporting: Report the incident to the appropriate laboratory and safety personnel.

First Aid Protocol
Prompt first aid is crucial in case of exposure.

Methodology:

Inhalation: Move the affected person to fresh air immediately.[1] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration.[1] Seek immediate

medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[7] Flush the affected skin area

with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present

and easy to do.[7] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water.[7] Never give anything by mouth to an unconscious person.[1] Call a poison control

center or seek immediate medical attention.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.echemi.com/sds/ez-1-bromo-2-fluoroethylene-pid_Seven32588.html
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.echemi.com/sds/ez-1-bromo-2-fluoroethylene-pid_Seven32588.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_1_Bromo_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_17_octane.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_1_Bromo_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_17_octane.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_1_Bromo_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_17_octane.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.echemi.com/produce/pr22070545905-1-bromo-2-fluoroethane.html
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.echemi.com/produce/pr22070545905-1-bromo-2-fluoroethane.html
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.echemi.com/produce/pr22070545905-1-bromo-2-fluoroethane.html
https://pim-resources.coleparmer.com/sds/77491.pdf
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note to Physician: Patients poisoned with fluorohydrocarbons should not be administered

epinephrine or similar drugs due to the risk of inducing cardiac arrhythmia.[1]

Visual Workflow Diagrams
The following diagrams illustrate key safety workflows for handling 1-Bromo-2-fluoroethane.
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Workflow for Handling a 1-Bromo-2-fluoroethane Spill

Spill Occurs

Evacuate Area & Ensure Ventilation
Remove Ignition Sources
(Use Non-Sparking Tools)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent

Collect Waste in
Labeled Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of a 1-Bromo-2-fluoroethane spill.
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First Aid Response to 1-Bromo-2-fluoroethane Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration

Remove Contaminated Clothing
Flush Skin with Water (15 min)

Flush Eyes with Water (15 min)
Do NOT Induce Vomiting

Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Flowchart for the appropriate first aid response to exposure.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye Protection: Wear chemical splash goggles.[4]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[4]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.[4]
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Handling
Use with adequate ventilation and in a chemical fume hood.[1]

Ground and bond containers when transferring material.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid breathing vapor or mist.[1]

Wash thoroughly after handling.[1]

Empty containers retain product residue and can be dangerous.[1] Do not pressurize, cut,

weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.

[1]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and flame.[1]

Store in a flammables-area.[1]

Incompatible with strong oxidizing agents, strong bases, and magnesium.[4]

Fire and Explosion Hazard Data
Flammability: Highly flammable liquid and vapor.[1] Vapors are heavier than air and may

travel to a source of ignition and flash back.[1]

Flash Point: -1 °C (30.20 °F).[1]

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[1]

Firefighting Instructions: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1] During a fire,
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irritating and highly toxic gases may be generated by thermal decomposition or combustion.

[1]

Hazardous Decomposition Products: Produces carbon monoxide, carbon dioxide, hydrogen

fluoride gas, and hydrogen bromide upon combustion.[4]

Disposal Considerations
Dispose of this chemical in a manner consistent with federal, state, and local regulations.[4]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[8]

Halogenated organic reagents should be collected in a designated container.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. chembk.com [chembk.com]

3. Buy 1-Bromo-2-fluoroethane | 762-49-2 [smolecule.com]

4. 1-Bromo-2-fluoroethane | CAS#:762-49-2 | Chemsrc [chemsrc.com]

5. solubilityofthings.com [solubilityofthings.com]

6. 1-Bromo-2-fluoroethane - Hazardous Agents | Haz-Map [haz-map.com]

7. echemi.com [echemi.com]

8. benchchem.com [benchchem.com]

9. echemi.com [echemi.com]

To cite this document: BenchChem. [safety and handling precautions for 1-Bromo-2-
fluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107303#safety-and-handling-precautions-for-1-
bromo-2-fluoroethane]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.chemsrc.com/en/cas/762-49-2_1106489.html
https://www.chemsrc.com/en/cas/762-49-2_1106489.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_1_Bromo_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_17_octane.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_1_Bromo_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_17_octane.pdf
https://www.benchchem.com/product/b107303?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/77491.pdf
https://www.chembk.com/en/chem/1-Bromo-2-Fluoroethane
https://www.smolecule.com/products/s601584
https://www.chemsrc.com/en/cas/762-49-2_1106489.html
https://www.solubilityofthings.com/1-bromo-2-fluoro-ethane
https://www.haz-map.com/Agents/2849
https://www.echemi.com/produce/pr22070545905-1-bromo-2-fluoroethane.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_1_Bromo_ngcontent_ng_c4139270029_class_ng_star_inserted_2H_17_octane.pdf
https://www.echemi.com/sds/ez-1-bromo-2-fluoroethylene-pid_Seven32588.html
https://www.benchchem.com/product/b107303#safety-and-handling-precautions-for-1-bromo-2-fluoroethane
https://www.benchchem.com/product/b107303#safety-and-handling-precautions-for-1-bromo-2-fluoroethane
https://www.benchchem.com/product/b107303#safety-and-handling-precautions-for-1-bromo-2-fluoroethane
https://www.benchchem.com/product/b107303#safety-and-handling-precautions-for-1-bromo-2-fluoroethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

